Cas no 17907-22-1 (L-Ornithine,N2-[(1,1-dimethylethoxy)carbonyl]-N5-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-)

L-Ornithine,N2-[(1,1-dimethylethoxy)carbonyl]-N5-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- structure
17907-22-1 structure
Product Name:L-Ornithine,N2-[(1,1-dimethylethoxy)carbonyl]-N5-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-
CAS No:17907-22-1
MF:C16H30N4O6
MW:374.432604312897
CID:228102
PubChem ID:333460
Update Time:2025-04-19

L-Ornithine,N2-[(1,1-dimethylethoxy)carbonyl]-N5-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Ornithine,N2-[(1,1-dimethylethoxy)carbonyl]-N5-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-
    • 5-[[amino-[(2-methylpropan-2-yl)oxycarbonylamino]methylidene]amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • AC1L7DCI
    • NSC334361
    • NSC-334361
    • 17907-22-1
    • DTXSID20318730
    • Inchi: 1S/C16H30N4O6/c1-15(2,3)25-13(23)19-10(11(21)22)8-7-9-18-12(17)20-14(24)26-16(4,5)6/h10H,7-9H2,1-6H3,(H,19,23)(H,21,22)(H3,17,18,20,24)
    • InChI Key: OQWAHTOOZRMPBJ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CCC/N=C(\N)/NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 374.2167
  • Monoisotopic Mass: 374.217
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.517
  • PSA: 152.34
  • LogP: 3.06600

L-Ornithine,N2-[(1,1-dimethylethoxy)carbonyl]-N5-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  3 h, rt; 39 h, rt; rt → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, rt
Reference
N,N,N-Tris(tert-butoxycarbonyl)-L-arginine: five isoforms whose obtainment depends on procedure and scrupulous NMR confirmation of their structures
Alfei, Silvana ; et al, Research on Chemical Intermediates, 2018, 44(3), 1811-1832

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  12 h, rt
2.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  3 h, rt; 39 h, rt; rt → 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, rt
Reference
N,N,N-Tris(tert-butoxycarbonyl)-L-arginine: five isoforms whose obtainment depends on procedure and scrupulous NMR confirmation of their structures
Alfei, Silvana ; et al, Research on Chemical Intermediates, 2018, 44(3), 1811-1832

L-Ornithine,N2-[(1,1-dimethylethoxy)carbonyl]-N5-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- Raw materials

L-Ornithine,N2-[(1,1-dimethylethoxy)carbonyl]-N5-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- Preparation Products

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